Cas no 2099-88-9 (Guanosine, adenylyl-(3'®5')-adenylyl-(3'®5')-)

• Product Name: Guanosine, adenylyl-(3'®5')-adenylyl-(3'®5')-
• CAS No: 2099-88-9
• MF: C₃₀H₃₇N₁₅O₁₇P₂
• MW: 941.652605772018
• CID: 249649
• PubChem ID: 135600339
• Update Time: 2025-04-19

Guanosine, adenylyl-(3'®5')-adenylyl-(3'®5')- Chemical and Physical Properties

Names and Identifiers

• 5')-adenylyl-(3'&reg
• [(2R,3R,4R,5S)-2-(2-amino-6-oxo-3H-purin-9-yl)-5-[2-[(2R,3S,4R,5R)-5-(6-aminopurin-9-yl)-3,4-dihydroxyoxolan-2-yl]-1-[[(2R,3S,4R,5R)-5-(6-aminopurin-9-yl)-4-hydroxy-3-phosphonooxyoxolan-2-yl]methoxy]e
• ApApG
• Guanosine, adenylyl-(3'-5')-adenylyl-(3'-5')-
• Adenylyl-(3'-5')-adenylyl-(3'-5')-guanosine
• 2099-88-9
• Guanosine, adenylyl-(3'®5')-adenylyl-(3'®5')-

• Inchi： 1S/C30H37N15O17P2/c31-21-11-23(36-3-34-21)43(5-38-11)27-15(47)14(46)8(58-27)1-9(18-16(48)20(62-64(54,55)56)29(60-18)45-7-40-13-25(45)41-30(33)42-26(13)50)57-2-10-19(61-63(51,52)53)17(49)28(59-10)44-6-39-12-22(32)35-4-37-24(12)44/h3-10,14-20,27-29,46-49H,1-2H2,(H2,31,34,36)(H2,32,35,37)(H2,51,52,53)(H2,54,55,56)(H3,33,41,42,50)/t8-,9?,10-,14-,15-,16-,17-,18-,19-,20-,27-,28-,29-/m1/s1
• InChI Key： JHTGPLDEBYQXJH-OERBZGCCSA-N
• SMILES： P(=O)(O)(O)O[C@H]1[C@H](N2C=NC3C(NC(N)=NC2=3)=O)O[C@@H]([C@H]1O)C(C[C@@H]1[C@H]([C@H]([C@H](N2C=NC3C(N)=NC=NC2=3)O1)O)O)OC[C@@H]1[C@H]([C@H]([C@H](N2C=NC3C(N)=NC=NC2=3)O1)O)OP(=O)(O)O

Computed Properties

• Exact Mass: 941.19670877g/mol
• Monoisotopic Mass: 941.19670877g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 12
• Hydrogen Bond Acceptor Count: 27
• Heavy Atom Count: 64
• Rotatable Bond Count: 13
• Complexity: 1850
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 12
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -8.5
• Topological Polar Surface Area: 476Ų